Cas no 1353878-03-1 (2,6-Bis(trifluoromethyl)pyridin-4-ylmethanol)
2,6-Bis(trifluoromethyl)pyridin-4-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- [2,6-Bis(trifluoromethyl)pyridin-4-yl]methanol
- 2,6-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine 95+%
- 2,6-Bis(trifluoromethyl)pyridin-4-ylmethanol
-
- MDL: MFCD20921614
- Inchi: 1S/C8H5F6NO/c9-7(10,11)5-1-4(3-16)2-6(15-5)8(12,13)14/h1-2,16H,3H2
- InChI Key: UBVZPATWMLNESO-UHFFFAOYSA-N
- SMILES: C1(C(F)(F)F)=NC(C(F)(F)F)=CC(CO)=C1
2,6-Bis(trifluoromethyl)pyridin-4-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC200301-500mg |
2,6-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine |
1353878-03-1 | 95+% | 500mg |
£500.00 | 2023-09-02 | |
| Apollo Scientific | PC200301-1g |
2,6-Bis(trifluoromethyl)-4-(hydroxymethyl)pyridine |
1353878-03-1 | 95+% | 1g |
£675.00 | 2023-09-02 | |
| Matrix Scientific | 067133-500mg |
[2,6-Bis(trifluoromethyl)pyridin-4-yl]methanol |
1353878-03-1 | 500mg |
$908.00 | 2023-09-08 | ||
| Matrix Scientific | 067133-1g |
[2,6-Bis(trifluoromethyl)pyridin-4-yl]methanol |
1353878-03-1 | 1g |
$1133.00 | 2023-09-08 | ||
| TRC | B059095-50mg |
[2,6-Bis(trifluoromethyl)pyridin-4-yl]methanol |
1353878-03-1 | 50mg |
$ 355.00 | 2022-06-07 | ||
| TRC | B059095-100mg |
[2,6-Bis(trifluoromethyl)pyridin-4-yl]methanol |
1353878-03-1 | 100mg |
$ 590.00 | 2022-06-07 | ||
| abcr | AB338744-500 mg |
[2,6-Bis(trifluoromethyl)pyridin-4-yl]methanol; 95% |
1353878-03-1 | 500MG |
€575.70 | 2022-03-25 | ||
| abcr | AB338744-1 g |
[2,6-Bis(trifluoromethyl)pyridin-4-yl]methanol; 95% |
1353878-03-1 | 1g |
€763.60 | 2022-03-25 | ||
| Key Organics Ltd | NF-0733-1MG |
[2,6-bis(trifluoromethyl)pyridin-4-yl]methanol |
1353878-03-1 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | NF-0733-5MG |
[2,6-bis(trifluoromethyl)pyridin-4-yl]methanol |
1353878-03-1 | >95% | 5mg |
£46.00 | 2025-02-08 |
2,6-Bis(trifluoromethyl)pyridin-4-ylmethanol Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2,6-Bis(trifluoromethyl)pyridin-4-ylmethanol
Professional Introduction to Compound with CAS No. 1353878-03-1 and Product Name: 2,6-Bis(trifluoromethyl)pyridin-4-ylmethanol
The compound identified by the CAS number 1353878-03-1 and the product name 2,6-Bis(trifluoromethyl)pyridin-4-ylmethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and potential applications in medicinal chemistry. The presence of multiple trifluoromethyl groups and a hydroxymethyl substituent at the 4-position of the pyridine ring imparts distinct electronic and steric properties, making it a promising candidate for further exploration.
Recent research in the domain of 2,6-Bis(trifluoromethyl)pyridin-4-ylmethanol has highlighted its utility as a key intermediate in the synthesis of bioactive molecules. The trifluoromethyl group is well-documented for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles in drug candidates. This feature has been extensively leveraged in the development of small-molecule inhibitors targeting various biological pathways. The pyridine core, on the other hand, is a privileged scaffold in medicinal chemistry, known for its versatility in interacting with biological targets such as enzymes and receptors.
In particular, studies have demonstrated the potential of 2,6-Bis(trifluoromethyl)pyridin-4-ylmethanol as a precursor in the synthesis of novel therapeutic agents. Its structural motif is particularly relevant in the context of developing treatments for neurological disorders, where modulation of neurotransmitter systems is often required. The compound’s ability to serve as a building block for more complex molecules has been exploited in several high-throughput screening campaigns aimed at identifying new drug candidates.
The hydroxymethyl group at the 4-position of the pyridine ring provides a versatile handle for further functionalization. This site can be readily modified through various chemical transformations, including etherification, esterification, or coupling reactions, enabling the synthesis of a diverse array of derivatives. Such modifications are crucial for optimizing pharmacological properties such as solubility, bioavailability, and target specificity. The adaptability of this compound underscores its significance as a chemical entity with broad applicability.
From a synthetic chemistry perspective, 2,6-Bis(trifluoromethyl)pyridin-4-ylmethanol exemplifies an efficient scaffold that balances structural complexity with synthetic accessibility. Modern synthetic methodologies have enabled its preparation through well-established routes that highlight its feasibility as an industrial-scale intermediate. Advances in catalytic processes and green chemistry principles have further refined its synthesis, making it an attractive option for both academic and industrial research.
The compound’s relevance extends beyond its role as a synthetic intermediate; it also serves as a model system for studying electronic effects and steric influences in drug design. Computational studies have been instrumental in elucidating how the trifluoromethyl groups influence the electronic landscape of the molecule, thereby affecting its interactions with biological targets. These insights are invaluable for guiding rational drug design efforts aimed at improving therapeutic efficacy.
Recent experimental investigations have begun to uncover novel applications for 2,6-Bis(trifluoromethyl)pyridin-4-ylmethanol beyond traditional pharmaceutical uses. Its unique physicochemical properties make it suitable for applications in materials science and agrochemicals, where similar structural motifs are employed to enhance functional performance. This interdisciplinary potential underscores the compound’s versatility and long-term utility across multiple scientific domains.
The future direction of research involving 2,6-Bis(trifluoromethyl)pyridin-4-ylmethanol is likely to focus on expanding its therapeutic applications through innovative chemical modifications and mechanistic studies. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking its full potential as a pharmacological tool. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in addressing complex diseases.
1353878-03-1 (2,6-Bis(trifluoromethyl)pyridin-4-ylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)